Cas no 1779942-52-7 (4-(Propan-2-yl)-2-(pyrrolidin-3-yl)-1,3-thiazole)

• Product Name: 4-(Propan-2-yl)-2-(pyrrolidin-3-yl)-1,3-thiazole
• CAS No: 1779942-52-7
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 5699331
• PubChem ID: 105450264
• Update Time: 2025-11-01

4-(Propan-2-yl)-2-(pyrrolidin-3-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 1779942-52-7
• EN300-741296
• 4-(Propan-2-yl)-2-(pyrrolidin-3-yl)-1,3-thiazole
• Thiazole, 4-(1-methylethyl)-2-(3-pyrrolidinyl)-

• Inchi： 1S/C10H16N2S/c1-7(2)9-6-13-10(12-9)8-3-4-11-5-8/h6-8,11H,3-5H2,1-2H3
• InChI Key： WNZUTOIDQLSYOH-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)C)N=C1C1CNCC1

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 293.3±33.0 °C(Predicted)
• pka: 9.48±0.10(Predicted)

Additional information on 4-(Propan-2-yl)-2-(pyrrolidin-3-yl)-1,3-thiazole

Introduction to 4-(Propan-2-yl)-2-(pyrrolidin-3-yl)-1,3-thiazole (CAS No. 1779942-52-7)

4-(Propan-2-yl)-2-(pyrrolidin-3-yl)-1,3-thiazole, with the CAS number 1779942-52-7, is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-(Propan-2-yl)-2-(pyrrolidin-3-yl)-1,3-thiazole make it a promising candidate for various drug discovery programs.

The chemical structure of 4-(Propan-2-yl)-2-(pyrrolidin-3-yl)-1,3-thiazole consists of a thiazole ring substituted with an isopropyl group at the 4-position and a pyrrolidine ring at the 2-position. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a common motif in many bioactive molecules. The presence of the isopropyl and pyrrolidine substituents imparts specific physicochemical properties to the molecule, such as enhanced lipophilicity and conformational flexibility, which are crucial for its biological activity.

Recent studies have highlighted the potential of 4-(Propan-2-yl)-2-(pyrrolidin-3-yl)-1,3-thiazole in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(Propan-2-yl)-2-(pyrrolidin-3-yl)-1,3-thiazole can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. This property makes it a potential lead compound for developing novel therapies against neurodegenerative disorders.

In addition to its neuroprotective properties, 4-(Propan-2-yl)-2-(pyrrolidin-3-yl)-1,3-thiazole has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines. Specifically, it has been found to induce apoptosis and cell cycle arrest in human breast cancer cells by targeting specific molecular pathways. These findings suggest that 4-(Propan-2-yl)-2-(pyrrolidin-3-yl)-1,3-thiazole could be further explored as a potential anticancer agent.

The pharmacokinetic profile of 4-(Propan-2-yl)-2-(pyrrolidin-3-yl)-1,3-thiazole is another important aspect that has been investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and can penetrate the blood-brain barrier, which is crucial for its efficacy in central nervous system (CNS) disorders. Furthermore, its low toxicity profile makes it a safe candidate for long-term therapeutic use.

The synthetic route to produce 4-(Propan-2-yl)-2-(pyrrolidin-3-yl)-1,3-thiazole has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the thiazole ring through cyclization reactions and subsequent functional group modifications to introduce the desired substituents. Advanced synthetic techniques and catalysts have been employed to improve the efficiency and scalability of the process.

In conclusion, 4-(Propan-2-yl)-2-(pyrrolidin-3-y l)-1,3-thiazole (CAS No. 1779942-52-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as neurodegenerative diseases and cancer therapy. Ongoing studies are expected to uncover more about its mechanisms of action and optimize its use in clinical settings.